![molecular formula C17H28ClN3O4S B2530400 N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide hydrochloride CAS No. 1189461-98-0](/img/structure/B2530400.png)
N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide hydrochloride
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Description
N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C17H28ClN3O4S and its molecular weight is 405.94. The purity is usually 95%.
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Scientific Research Applications
Different Spatial Orientations of Amide Derivatives on Anion Coordination
Research on similar amide derivatives, such as the study of different spatial orientations of amide derivatives on anion coordination, reveals insights into the tweezer-like geometry and channel-like structures formed through weak interactions. These findings could have implications for designing novel molecular structures with specific anion coordination capabilities (Kalita & Baruah, 2010).
Comparative Metabolism of Chloroacetamide Herbicides
The study on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes, including compounds similar to the target compound, contributes to understanding the metabolic activation pathways that may involve complex reactions leading to different biological activities. This research is significant for evaluating the safety and environmental impact of such chemicals (Coleman et al., 2000).
Synthesis and Biological Evaluation of Triazole Analogues
Another area of research involves the synthesis and evaluation of new compounds, such as triazole analogues, for their enzyme inhibitory activities. This work demonstrates the potential therapeutic applications of these compounds, including their inhibitory effects on enzymes like bovine carbonic anhydrase and acetylcholinesterase (Virk et al., 2018).
Monitoring Program for Acetochlor
The Acetochlor Registration Partnership's monitoring program provides valuable data on the presence of acetochlor and similar herbicides in groundwater, highlighting the environmental persistence and mobility of these compounds. This research aids in understanding the environmental distribution and potential risks associated with the use of such chemicals (De Guzman et al., 2005).
properties
IUPAC Name |
N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-2-(4-methoxyphenyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O4S.ClH/c1-3-19-9-11-20(12-10-19)25(22,23)13-8-18-17(21)14-15-4-6-16(24-2)7-5-15;/h4-7H,3,8-14H2,1-2H3,(H,18,21);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNTXBWPVUSJBCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)S(=O)(=O)CCNC(=O)CC2=CC=C(C=C2)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.